N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-2,5-diethoxybenzenesulfonamide
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Description
N-((2-(dimethylamino)-6-methylpyrimidin-4-yl)methyl)-2,5-diethoxybenzenesulfonamide is a useful research compound. Its molecular formula is C18H26N4O4S and its molecular weight is 394.49. The purity is usually 95%.
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Scientific Research Applications
- Poly (2-(dimethylamino)ethyl methacrylate) (PDMAEMA) , a water-soluble polymer, is a key component in drug delivery systems. PDMAEMA and its copolymers can form electrostatic complexes with anionic biomacromolecules like DNA and RNA. Researchers have utilized PDMAEMA for gene delivery .
- The cationic nature of PDMAEMA allows it to interact with mucosal gel layers, making it suitable for ocular drug delivery systems .
- Additionally, PDMAEMA-based nanogels have been explored for anticancer therapy, such as delivering doxorubicin .
- Amphiphilic block copolymers, including those containing PDMAEMA, are used to design nanocarriers for drug delivery. These nanocarriers can simultaneously load both anticancer drugs and nucleic acids (e.g., DNA) due to their distinct physico-chemical properties .
- The resulting micelles can be loaded with antioxidants, anti-inflammatory agents, and anticancer drugs like quercetin .
- The amphiphilic copolymer MPEG-b-(PC-g-PDMAEMA) self-assembles into nanosized micelles in aqueous media. These micelles can be loaded with quercetin and further used to form micelleplexes with DNA through electrostatic interactions .
- These nanoaggregates hold promise as drug delivery systems for simultaneous DNA and drug codelivery .
- Quercetin, loaded into the micelles, contributes antioxidant properties. Antioxidants play a crucial role in protecting cells from oxidative stress and may have applications in various health-related fields .
- Quercetin, as an anti-inflammatory agent, could be beneficial in conditions associated with inflammation, such as chronic diseases and immune-related disorders .
- The combination of quercetin-loaded micelles and DNA micelleplexes holds potential for cancer therapy. By targeting cancer cells and delivering therapeutic agents, these nanocarriers could enhance treatment efficacy .
Drug Delivery Systems
Biomedical Nanocarriers
Polymer Nanoparticles for Simultaneous Drug and DNA Codelivery
Antioxidant Properties
Anti-Inflammatory Effects
Cancer Therapy
properties
IUPAC Name |
N-[[2-(dimethylamino)-6-methylpyrimidin-4-yl]methyl]-2,5-diethoxybenzenesulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H26N4O4S/c1-6-25-15-8-9-16(26-7-2)17(11-15)27(23,24)19-12-14-10-13(3)20-18(21-14)22(4)5/h8-11,19H,6-7,12H2,1-5H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLVALDNXEXWSQH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC(=C(C=C1)OCC)S(=O)(=O)NCC2=NC(=NC(=C2)C)N(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H26N4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.